Cas no 1060817-16-4 (2-Ethyl(methyl)amino-1-propanol)

2-Ethyl(methyl)amino-1-propanol is a versatile amino alcohol with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both hydroxyl and tertiary amino functional groups, enables its use as a building block for catalysts, surfactants, and specialty chemicals. The compound exhibits favorable solubility in polar solvents, facilitating its incorporation into reaction systems. Its balanced reactivity allows for selective modifications, making it useful in the preparation of complex molecules. Additionally, the ethyl and methyl substituents on the nitrogen enhance steric and electronic tuning for tailored applications. This compound is valued for its stability and efficiency in synthetic processes, particularly where controlled amine-alcohol interactions are required.
2-Ethyl(methyl)amino-1-propanol structure
1060817-16-4 structure
Product Name:2-Ethyl(methyl)amino-1-propanol
CAS No:1060817-16-4
MF:C6H15NO
MW:117.189401865005
MDL:MFCD11053927
CID:1171302
PubChem ID:45791167
Update Time:2025-06-09

2-Ethyl(methyl)amino-1-propanol Chemical and Physical Properties

Names and Identifiers

    • 2-[ethyl(methyl)amino]propan-1-ol
    • Ambcb4027973
    • CTK4A4359
    • MolPort-016-631-171
    • AG-D-20289
    • AB1008966
    • 2-[ethyl(methyl)amino]-1-propanol(SALTDATA: FREE)
    • 2-[Ethyl(Methyl)aMino]-1-propanol
    • 2-[ethyl(methyl)amino]-1-propanol(SALTDATA
    • 2-(Ethyl(methyl)amino)propan-1-ol
    • 2-[Ethyl(methyl)amino]-1-propanol, AldrichCPR
    • EN300-216177
    • SCHEMBL135174
    • DTXSID40672447
    • VDKVVJABFRJUOS-UHFFFAOYSA-N
    • AKOS006308946
    • 2-(N-ethyl-N-methylamino)propanol
    • MFCD11053927
    • 1060817-16-4
    • BS-37105
    • 2-Ethyl(methyl)amino-1-propanol
    • MDL: MFCD11053927
    • Inchi: 1S/C6H15NO/c1-4-7(3)6(2)5-8/h6,8H,4-5H2,1-3H3
    • InChI Key: VDKVVJABFRJUOS-UHFFFAOYSA-N
    • SMILES: OCC(C)N(C)CC

Computed Properties

  • Exact Mass: 117.115364102g/mol
  • Monoisotopic Mass: 117.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 56.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 23.5Ų

2-Ethyl(methyl)amino-1-propanol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

2-Ethyl(methyl)amino-1-propanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B434418-50mg
2-[Ethyl(methyl)amino]-1-propanol
1060817-16-4
50mg
$ 50.00 2022-06-07
TRC
B434418-100mg
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100mg
$ 65.00 2022-06-07
TRC
B434418-500mg
2-[Ethyl(methyl)amino]-1-propanol
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500mg
$ 135.00 2022-06-07
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
CBR01495-1G
2-[Ethyl(methyl)amino]-1-propanol
1060817-16-4 Aldrich
1G
¥1912.29 2022-02-24
abcr
AB266759-1 g
2-[Ethyl(methyl)amino]-1-propanol
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1g
€169.40 2023-04-26
abcr
AB266759-5 g
2-[Ethyl(methyl)amino]-1-propanol
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€530.60 2023-04-26
abcr
AB266759-10 g
2-[Ethyl(methyl)amino]-1-propanol
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€675.10 2023-04-26
Enamine
EN300-216177-0.05g
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$119.0 2023-09-16
Enamine
EN300-216177-0.1g
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$125.0 2023-09-16
Enamine
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